Cas no 87591-84-2 (2-(chloromethyl)-8-methyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(chloromethyl)-8-methyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 87591-84-2
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD03988539
• CID: 726490
• PubChem ID: 2434823
• Update Time: 2025-11-02

2-(chloromethyl)-8-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-(chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one(SALTDATA: FREE)
• 2-(chloromethyl)-8-methylpyrido[1,2-a]pyrimidin-4-one
• 2-CHLOROMETHYL-8-METHYL-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
• 4H-Pyrido[1,2-a]pyrimidin-4-one,2-(chloromethyl)-8-methyl-
• 8-methyl-2-chloromethyl-4H-pyrido<1,2-a>pyrimidin-4-one
• BB_SC-7585
• EN300-04793
• SR-01000044062-1
• SY133661
• SR-01000044062
• Z56921796
• DTXSID60368653
• STK803203
• D83886
• SCHEMBL17295035
• DA-27766
• BS-17769
• F2124-0715
• MFCD03988539
• 87591-84-2
• AKOS000116598
• 2-(chloromethyl)-8-methyl-4H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD03988539
• Inchi： 1S/C10H9ClN2O/c1-7-2-3-13-9(4-7)12-8(6-11)5-10(13)14/h2-5H,6H2,1H3
• InChI Key： VPGYSSGSLPBIFC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C=CC(C)=CC2=N1)=O

Computed Properties

• Exact Mass: 208.04000
• Monoisotopic Mass: 208.040341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 1.32
• Boiling Point: 324.8°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.625
• PSA: 34.37000
• LogP: 1.74170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-(chloromethyl)-8-methyl-4H-pyrido1,2-apyrimidin-4-one

Comprehensive Overview of 2-(chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 87591-84-2)

2-(chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 87591-84-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrido[1,2-a]pyrimidin-4-one family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 2-(chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one features a chloromethyl substituent at the 2-position and a methyl group at the 8-position, which contribute to its reactivity and functional versatility. These modifications make it a valuable intermediate in organic synthesis, enabling the creation of more complex molecules. Recent studies have highlighted its role in the synthesis of small-molecule therapeutics, particularly in targeting enzymes involved in inflammatory pathways.

In the context of current trends, 2-(chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly catalytic systems to optimize its production, reducing waste and energy consumption. This focus on sustainability resonates with broader industry shifts toward environmentally responsible practices, making it a topic of interest for both academic and industrial audiences.

Another area of exploration is the compound's potential in precision medicine. With the rise of personalized healthcare, scientists are examining how derivatives of 2-(chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one can be tailored to target specific genetic mutations or disease biomarkers. This aligns with frequently searched terms like "targeted drug delivery" and "next-generation therapeutics," reflecting public interest in advanced medical solutions.

From a technical standpoint, the compound's physicochemical properties, such as solubility and stability, are critical for its application in formulation development. Recent advancements in computational chemistry have enabled more accurate predictions of these properties, streamlining the drug design process. This intersection of experimental and theoretical approaches is a hot topic in scientific communities, often searched under terms like "molecular modeling" and "in silico drug discovery."

In summary, 2-(chloromethyl)-8-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 87591-84-2) represents a promising scaffold in modern chemistry and pharmacology. Its versatility, combined with ongoing research into sustainable synthesis and therapeutic applications, positions it as a compound of significant interest. As the scientific community continues to uncover its potential, it will likely remain a focal point in discussions about innovative chemical solutions and cutting-edge drug development.